3-(benzylsulfonyl)-N-(4-(methylthio)phenyl)propanamide

• IUPAC Name: 3-benzylsulfonyl-N-(4-methylsulfanylphenyl)propanamide
• InChI: InChI=1S/C17H19NO3S2/c1-22-16-9-7-15(8-10-16)18-17(19)11-12-23(20,21)13-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,18,19)
• InChI Key: QHRFYZOSJPWWLT-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)CCS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C17H19NO3S2
• Molecular Weight: 349.5 g/mol

Description

3-(benzylsulfonyl)-N-(4-(methylthio)phenyl)propanamide, also known as BMSPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the class of compounds known as sulfonamides, which are widely used in the pharmaceutical industry for their antibacterial and antifungal properties. BMSPP is a promising compound due to its unique chemical structure, which makes it a potential candidate for the development of novel drugs.

Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to 3-(benzylsulfonyl)-N-(4-(methylthio)phenyl)propanamide have shown promising antimicrobial effects. For instance, novel pyrimidine derivatives incorporated with sulfonamide groups demonstrated significant antimicrobial activity, surpassing the effectiveness of reference drugs in some cases. This suggests the potential of such compounds in combating microbial strains, especially where resistance to conventional antimicrobials is a concern (Amani M. R. Alsaedi, T. Farghaly, M. Shaaban, 2019).

Insecticide Research

Research into novel insecticides has led to the development of compounds like Flubendiamide, which exhibits strong activity against lepidopterous pests. This research underscores the potential of sulfonamide derivatives in creating effective pest control solutions that are safe for non-target organisms and beneficial for integrated pest management programs (Masanori Tohnishi et al., 2005).

Desalination Technology

In the field of desalination, novel polymers blended with polysulfone have been developed for creating composite nanofiltration (NF) membranes. These membranes have shown promising results in salt rejection and water flux, indicating their potential in improving water purification processes (M. Padaki et al., 2013).

Synthetic and Medicinal Chemistry

The synthesis and characterization of sulfonamide derivatives have led to the discovery of compounds with potential anticonvulsant and anticancer activities. For example, derivatives containing a sulfonamide moiety have been synthesized and shown to protect against convulsions induced by picrotoxin, highlighting their potential as anticonvulsant agents (A. A. Farag et al., 2012). Additionally, novel N-acylsulfonamides have been explored for their anticancer activity towards various human cancer cell lines, underscoring the role of structural features in determining their biological activities (B. Żołnowska et al., 2015).